Cas no 706769-89-3 (N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide
• CAS No: 706769-89-3
• MF: C₁₆H₁₅NO₅S
• MW: 333.359003305435
• CID: 3080168
• PubChem ID: 970896
• Update Time: 2025-07-19

N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-(benzylsulfonyl)acetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide
• HMS1687M04
• AKOS000654862
• SMR000287730
• VU0307159-2
• F2982-0212
• MLS000708263
• CHEMBL1489242
• 706769-89-3
• N-(benzo[d][1,3]dioxol-5-yl)-2-(benzylsulfonyl)acetamide
• STK159220
• N-(1,3-benzodioxol-5-yl)-2-benzylsulfonylacetamide
• HMS2728E08
• DTXSID401332593

• Inchi： 1S/C16H15NO5S/c18-16(10-23(19,20)9-12-4-2-1-3-5-12)17-13-6-7-14-15(8-13)22-11-21-14/h1-8H,9-11H2,(H,17,18)
• InChI Key： HTBBWZUBGGRBLS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC2=C(C=1)OCO2)=O)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 333.06709375Da
• Monoisotopic Mass: 333.06709375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide

Professional Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide (CAS No. 706769-89-3)

N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide, identified by the CAS number 706769-89-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by their complex aromatic structures and functional groups, which make them particularly interesting for their potential biological activities. The benzodioxol ring system, a key structural feature, is known for its presence in various bioactive natural products and synthetic derivatives, often contributing to pharmacological properties such as anti-inflammatory, antimicrobial, and even antitumor effects.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular frameworks. The presence of the sulfonylacetamide moiety further enhances the compound's potential utility by introducing polar and hydrogen-bonding capabilities, which can be crucial for interactions with biological targets. The combination of these structural elements positions this compound as a promising candidate for further exploration in drug discovery pipelines.

In recent years, there has been a surge in research focused on identifying novel therapeutic agents derived from modified benzodioxol derivatives. These studies have been driven by the need for new medications to combat emerging diseases and to overcome resistance mechanisms associated with existing treatments. The benzodioxol scaffold, due to its structural versatility, has been explored in various pharmacological contexts. For instance, derivatives of this class have shown promise in preclinical studies as modulators of enzyme activity and as inhibitors of signal transduction pathways relevant to chronic inflammatory diseases and cancer.

The specific structure of N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide suggests potential interactions with biological systems that warrant further investigation. The phenyl group attached to the sulfonylacetamide moiety could serve as a hydrophobic anchor interacting with lipid bilayers of cell membranes, while the benzodioxol ring might engage in π-stacking interactions or bind to specific protein domains. Such interactions are critical for understanding the compound's mechanism of action and optimizing its pharmacological profile.

Advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide to biological targets with increasing accuracy. Molecular docking studies have been instrumental in identifying potential binding sites on enzymes or receptors that could be modulated by this compound. These virtual screening approaches have accelerated the drug discovery process by allowing rapid evaluation of large libraries of compounds without the need for extensive experimental validation.

In parallel, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into the three-dimensional structure and dynamics of N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide. High-resolution structural data not only confirm computational predictions but also offer detailed information about conformational preferences and intermolecular interactions. Such structural information is essential for designing analogs with improved properties or for understanding how modifications to the core scaffold might influence biological activity.

The role of N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide in medicinal chemistry extends beyond its potential as a lead compound for drug development. It also serves as a valuable intermediate in synthetic chemistry, allowing researchers to explore new synthetic pathways or to access other functionalized derivatives through modular chemical transformations. The versatility of this compound underscores its importance as a building block in the broader context of organic synthesis and medicinal chemistry.

The development of novel pharmaceuticals is an iterative process that relies on both empirical experimentation and theoretical modeling. As such, N-(2H-1,3-benzodioxol-5-yl)-2-phenylmethanesulfonylacetamide exemplifies how interdisciplinary approaches can drive innovation in drug discovery. By combining expertise from organic chemistry, biochemistry, pharmacology, and computational science, researchers can systematically explore the therapeutic potential of complex molecules like this one.

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